![molecular formula C14H20N4O2S B7591131 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea](/img/structure/B7591131.png)
1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea
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Overview
Description
1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea, also known as BMN-673, is a potent and selective inhibitor of poly-ADP-ribose polymerase (PARP). This compound has been widely studied for its potential use in cancer treatment due to its ability to induce synthetic lethality in cells with BRCA mutations.
Mechanism of Action
1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea works by inhibiting the activity of PARP, an enzyme involved in DNA repair. Inhibition of PARP leads to the accumulation of DNA damage, which is lethal to cancer cells with BRCA mutations. This is because these cells are already deficient in DNA repair mechanisms and are unable to repair the DNA damage caused by this compound.
Biochemical and Physiological Effects
This compound has been shown to selectively target cancer cells with BRCA mutations while sparing normal cells. This selectivity is due to the fact that normal cells have intact DNA repair mechanisms and are able to repair the DNA damage caused by this compound. In addition, this compound has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea in lab experiments include its high potency and selectivity for cancer cells with BRCA mutations. However, the limitations include its high cost and limited availability.
Future Directions
There are several future directions for the study of 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea. One direction is the development of more efficient synthesis methods to reduce the cost and increase the availability of the compound. Another direction is the investigation of the potential use of this compound in combination with other cancer therapies. Finally, the development of this compound analogs with improved pharmacological properties is also an area of interest.
Synthesis Methods
1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the formation of the oxazoline and thiazole rings followed by the coupling of the two rings to form the final product. The synthesis has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea has been extensively studied for its potential use in cancer treatment. It has been shown to be effective in inducing synthetic lethality in cells with BRCA mutations, which are commonly found in breast and ovarian cancers. This compound has also been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer cells.
properties
IUPAC Name |
1-(5-tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O2S/c1-9-8-16-12(21-9)5-6-15-13(19)17-11-7-10(20-18-11)14(2,3)4/h7-8H,5-6H2,1-4H3,(H2,15,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMHORIBEAYECBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)CCNC(=O)NC2=NOC(=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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